Cas no 914656-78-3 (Phenol, 2-(di-1H-pyrrol-2-ylmethyl)-)

• Product name: Phenol, 2-(di-1H-pyrrol-2-ylmethyl)-
• CAS No: 914656-78-3
• MF: C₁₅H₁₄N₂O
• MW: 238.28446
• CID: 1969342
• PubChem ID: 11983787

Phenol, 2-(di-1H-pyrrol-2-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(di-1H-pyrrol-2-ylmethyl)-
• 914656-78-3
• 2-(Di-1H-pyrrol-2-ylmethyl)phenol
• DB-277380
• 2-(Di(1H-pyrrol-2-yl)methyl)phenol
• Phenol, 2-(di-1H-pyrrol-2-ylmethyl)-

• Inchi： InChI=1S/C15H14N2O/c18-14-8-2-1-5-11(14)15(12-6-3-9-16-12)13-7-4-10-17-13/h1-10,15-18H
• InChI Key： BWHPSGWGIIZVPY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C(C2=CC=CN2)C3=CC=CN3)O

Computed Properties

• Exact Mass: 238.110613074Da
• Monoisotopic Mass: 238.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų